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Introduction

The DnaC protein is a crucial component of the DNA replication machinery in Escherichia coli
and other bacteria. It functions as a helicase loader, forming a complex with the DnaB helicase
and facilitating its delivery to the replication origin.[1] This essential role in initiating DNA
synthesis makes DnaC a compelling target for the development of novel antimicrobial agents.
To enable detailed biochemical and structural studies, as well as for use in high-throughput
screening assays, a robust protocol for the purification of highly pure and active recombinant
DnaC protein is required.

This document provides a detailed protocol for the expression and purification of recombinant
E. coli DnaC protein with an N-terminal polyhistidine (His) tag. The purification strategy
employs a two-step chromatographic process: immobilized metal affinity chromatography
(IMAC) followed by a size-exclusion chromatography (SEC) polishing step. This method is
designed to yield a high-purity protein suitable for a wide range of downstream applications.

Data Presentation

The following table summarizes the expected quantitative data from a typical purification of His-
tagged DnaC protein from a 1-liter E. coli culture. Yields can vary depending on the expression
levels of the specific construct and the efficiency of each purification step.
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Purification Step Total Protein (mg) DnaC Protein (mg) Purity (%)
Cleared Lysate 1500 - 2500 20-40 ~1-2%
IMAC Elution 25-50 18- 35 >90%

Size-Exclusion
15-30 14 - 28 >95%
Chromatography

Note: Total protein can be determined using a Bradford or BCA assay. DnaC protein amount
and purity are typically estimated by densitometry of Coomassie-stained SDS-PAGE gels.[2][3]

[4]

Signaling Pathway and Experimental Workflow
DnaC in DNA Replication Initiation

The DnaC protein plays a critical role in the early stages of DNA replication by loading the
DnaB helicase onto single-stranded DNA (ssDNA). This process is tightly regulated and
involves the formation of a stable DnaB-DnaC complex. The diagram below illustrates the key
interactions of DnacC in the initiation of DNA replication in E. coli.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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